Cas no 601515-40-6 (5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine)

• Product Name: 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine
• CAS No: 601515-40-6
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 502434
• PubChem ID: 22335284
• Update Time: 2025-05-25

5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine
• 2,6-Naphthyridin-1-amine,5,6,7,8-tetrahydro-
• 5,6,7,8-Tetrahydro-2
• 5,6,7,8-Tetrahydro-[2,6]naphthyridin-1-amine
• AG-G-15100
• AK-30040
• FT-0645412
• KB-41245
• SBB070018
• SureCN1592979
• SCHEMBL1592979
• 601515-40-6
• DTXSID20624904
• AKOS006305230
• 2,6-Naphthyridin-1-amine(9CI);5(1)-Amino-2,6-naphthyridine

• Inchi： 1S/C8H11N3/c9-8-7-2-3-10-5-6(7)1-4-11-8/h1,4,10H,2-3,5H2,(H2,9,11)
• InChI Key： ZLWGOPUDEVCLQX-UHFFFAOYSA-N
• SMILES： N1CC2C=CN=C(C=2CC1)N

Computed Properties

• Exact Mass: 149.09500
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.167
• Boiling Point: 313.822°C at 760 mmHg
• Flash Point: 143.595°C
• Refractive Index: 1.606
• PSA: 50.94000
• LogP: 1.21950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine

Recent Advances in the Study of 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine (CAS: 601515-40-6)

The compound 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine (CAS: 601515-40-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings and highlight the compound's relevance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to achieve enantioselective synthesis, addressing challenges related to stereochemistry and functional group compatibility.

Pharmacological studies have revealed that 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine exhibits potent activity against a range of biological targets. Notably, it has shown high affinity for certain G protein-coupled receptors (GPCRs) and kinases, which are implicated in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into its binding modes and interactions with target proteins.

In vivo and in vitro evaluations have demonstrated the compound's favorable pharmacokinetic and safety profiles. Preclinical trials in animal models have indicated efficacy in disease-relevant endpoints, with minimal off-target effects. These findings support its potential as a lead compound for further optimization and development. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance potency and selectivity, paving the way for next-generation derivatives.

Despite these advancements, challenges remain in translating 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine into clinical applications. Issues such as metabolic stability, bioavailability, and formulation need to be addressed through continued research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this promising compound.

In conclusion, 5,6,7,8-Tetrahydro-2,6-naphthyridin-1-amine (CAS: 601515-40-6) represents a valuable scaffold in medicinal chemistry with broad therapeutic potential. Ongoing research is expected to further elucidate its mechanisms and optimize its properties, ultimately contributing to the discovery of novel drugs for unmet medical needs.